Cas no 208461-24-9 (PCB 81-13C12)

• Product Name: PCB 81-13C12
• CAS No: 208461-24-9
• CID: 5045333
• Update Time: 2025-08-03

PCB 81-13C12 Chemical and Physical Properties

Names and Identifiers

• 3,4,4',5-TETRACB (PCB-81) (13C12, 99%) 40+/-2 ug/ml in Nonane
• PCB 81-13C12

Additional information on PCB 81-13C12

Introduction to Compound with CAS No. 208461-24-9 and Product Name: PCB 81-13C12

Compound with the Chemical Abstracts Service Number (CAS No.) 208461-24-9 and the product name PCB 81-13C12 represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, belonging to the polychlorinated biphenyl (PCB) family, has garnered attention due to its unique structural and functional properties. PCBs are a group of synthetic organic chemicals that were widely used in various industrial applications, including as insulating and cooling fluids, due to their stability and resistance to heat and chemicals. However, with increasing awareness of their environmental persistence and potential health risks, research into PCBs has shifted towards understanding their behavior in the environment, their toxicological effects, and potential therapeutic applications.

The specific compound identified by CAS No. 208461-24-9 is a derivative of PCBs, which have been extensively studied for their ecological impact and biological activity. The substitution pattern in the biphenyl core, as indicated by the product name PCB 81-13C12, suggests a particular configuration that may influence its chemical reactivity and biological interactions. This compound’s molecular structure includes multiple chlorine atoms at specific positions on the biphenyl ring, which can affect its solubility, volatility, and interaction with biological targets.

Recent advancements in analytical chemistry have enabled more precise characterization of complex PCB mixtures, including those with specific substitution patterns like PCB 81-13C12. Techniques such as gas chromatography-mass spectrometry (GC-MS) and high-resolution mass spectrometry (HRMS) have allowed researchers to identify and quantify individual PCB congeners with high accuracy. These methods are crucial for environmental monitoring programs aimed at assessing the presence and distribution of PCBs in various ecosystems.

In addition to environmental studies, research on PCB derivatives like CAS No. 208461-24-9 has explored potential pharmaceutical applications. Some PCB analogs have shown promise as intermediates in the synthesis of drugs with specific biological activities. For instance, certain halogenated aromatic compounds derived from PCBs have been investigated for their anti-inflammatory, antiviral, or anticancer properties. The unique electronic properties of these compounds, influenced by the chlorine substitution pattern, make them valuable candidates for further development.

The toxicological profile of PCB 81-13C12 is another critical area of study. While many PCBs are known for their persistence in the environment and potential toxicity, the specific effects of individual congeners can vary significantly. Research has focused on understanding how different substitution patterns influence metabolic pathways and toxic outcomes. For example, studies have examined how the position of chlorine atoms affects the bioavailability and degradation rate of PCBs in living organisms. This information is vital for risk assessment and developing strategies to mitigate the adverse effects of these compounds.

One notable aspect of PCB research is its intersection with computational chemistry and molecular modeling. Advanced computational methods allow researchers to predict the behavior of complex molecules like PCB 81-13C12 without extensive experimental testing. These models can simulate interactions between PCBs and biological targets, providing insights into mechanisms of action and potential side effects. Such computational approaches are particularly useful for designing new compounds with improved safety profiles or enhanced therapeutic efficacy.

The regulatory landscape for PCBs has also evolved over time, reflecting growing concerns about their environmental impact and health risks. Agencies such as the U.S. Environmental Protection Agency (EPA) have established stringent guidelines for the use and disposal of PCB-containing materials. As a result, research efforts have increasingly focused on developing alternatives to traditional PCBs that offer similar functionalities but with reduced environmental persistence and toxicity.

In conclusion, compound CAS No. 208461-24-9, known as PCB 81-13C12, represents a fascinating subject of study within the broader field of polychlorinated biphenyl derivatives. Its unique structural features make it relevant for various applications ranging from environmental monitoring to pharmaceutical development. Ongoing research continues to uncover new insights into its properties and potential uses, driven by advancements in analytical techniques, computational methods, and regulatory frameworks.